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Compound of Interest

Compound Name:
5-PYRIMIDINECARBONYL

CHLORIDE

Cat. No.: B152826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of 5-pyrimidinecarbonyl chloride, a key building block in the development of

novel therapeutics and other specialized chemical applications. This document details the

prevalent synthetic methodology, including a step-by-step experimental protocol, and presents

a summary of its physicochemical and spectral properties.

Introduction
5-Pyrimidinecarbonyl chloride (C₅H₃ClN₂O) is a reactive acyl chloride derivative of

pyrimidine. The pyrimidine motif is a fundamental heterocyclic scaffold found in a vast array of

biologically active compounds, including nucleobases and numerous pharmaceuticals. The

presence of the highly reactive carbonyl chloride group makes this compound a versatile

intermediate for the introduction of the pyrimidine-5-carbonyl moiety into various molecular

frameworks, enabling the synthesis of a diverse range of amides, esters, and other derivatives.

These derivatives are of significant interest in medicinal chemistry and drug discovery for the

development of novel therapeutic agents.

Physicochemical Properties
A summary of the key physicochemical properties of 5-pyrimidinecarbonyl chloride is

presented in Table 1.
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Table 1: Physicochemical Properties of 5-Pyrimidinecarbonyl Chloride

Property Value Reference

CAS Number 40929-48-4 [1][2]

Molecular Formula C₅H₃ClN₂O [1][2]

Molecular Weight 142.54 g/mol [1][2]

Appearance White to off-white solid

Melting Point Not reported

Boiling Point Not reported

Solubility

Reacts with water and other

protic solvents. Soluble in

aprotic organic solvents such

as dichloromethane,

chloroform, and toluene.

Synthesis
The most common and direct method for the synthesis of 5-pyrimidinecarbonyl chloride is

the reaction of 5-pyrimidinecarboxylic acid with a chlorinating agent, typically thionyl chloride

(SOCl₂). This reaction proceeds via the conversion of the carboxylic acid to the more reactive

acid chloride. The addition of a catalytic amount of N,N-dimethylformamide (DMF) can

accelerate the reaction.

Synthesis Pathway
The overall synthetic transformation is depicted in the following reaction scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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